Cas no 110937-20-7 (5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 110937-20-7
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 6022324
• PubChem ID: 137007371
• Update Time: 2025-11-07

5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• EN300-1755337
• 110937-20-7

• Inchi： 1S/C11H10N2O4/c1-17-6-2-3-10(14)7(4-6)8-5-9(11(15)16)13-12-8/h2-5,14H,1H3,(H,12,13)(H,15,16)
• InChI Key： BZLIEDIGESFAQE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1)C1C=C(C(=O)O)NN=1)O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.4Ų

Additional information on 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid

Introduction to 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 110937-20-7)

5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, identified by its CAS number 110937-20-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid features a pyrazole core substituted with a hydroxyl group at the 2-position and a methoxy group at the 5-position of the phenyl ring. This arrangement introduces both hydrophilic and lipophilic regions, enhancing its solubility and interaction with biological targets. The pyrazole moiety, known for its stability and bioactivity, has been widely explored in the development of antiviral, anticancer, and anti-inflammatory agents.

In recent years, 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid has been investigated for its role in modulating enzyme activity and receptor binding. Studies have demonstrated its potential as an inhibitor of various kinases and metabolic enzymes, which are critical targets in diseases such as cancer and diabetes. The presence of both hydroxyl and methoxy functional groups allows for further derivatization, enabling the synthesis of novel analogs with enhanced pharmacological properties.

One of the most compelling aspects of 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid is its ability to act as a chiral building block. The pyrazole ring can exist in multiple stereoisomeric forms, each with distinct biological activities. Researchers have leveraged this property to develop enantiomerically pure compounds that exhibit improved selectivity and reduced side effects. This has been particularly relevant in the development of next-generation therapeutics where stereochemistry plays a pivotal role in drug efficacy.

The compound's relevance extends to its application in materials science and industrial chemistry. Its unique structural features make it suitable for use as an intermediate in the synthesis of dyes, polymers, and specialty chemicals. Additionally, the ease with which 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid can be functionalized allows for the creation of complex molecules with tailored properties for various industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid's interactions with biological systems. Molecular docking studies have identified potential binding pockets on target proteins, providing insights into how this compound may modulate cellular processes. These computational approaches have accelerated the drug discovery pipeline by allowing researchers to predict the efficacy of derivatives before conducting expensive wet-lab experiments.

The synthesis of 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid has also seen significant improvements, particularly through green chemistry methodologies. Modern synthetic routes focus on minimizing waste and maximizing yield while maintaining high purity standards. These sustainable practices align with global efforts to reduce the environmental impact of pharmaceutical production.

In conclusion, 5-(2-hydroxy-5-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 110937-20-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its structural features, coupled with recent advancements in synthetic and computational methods, position it as a cornerstone in modern chemical research. As scientists continue to explore its potential, this compound is poised to contribute significantly to the development of novel therapeutics and innovative materials.